molecular formula C14H17N5O2 B2804300 (3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone CAS No. 2034207-77-5

(3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone

Cat. No. B2804300
CAS RN: 2034207-77-5
M. Wt: 287.323
InChI Key: WRWIJPDANVUZMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone” is a compound that has been synthesized and studied for its potential biological properties . It is part of a new series of compounds that were synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4 .


Synthesis Analysis

The compound was synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol 1, acetyl acetone 2, various aromatic and heterocyclic aldehydes 3 and phenacyl bromides 4 . The synthesis process was efficient and resulted in a new series of compounds .

Scientific Research Applications

1. Synthesis and Structural Analysis

(3,5-Dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone and its derivatives are primarily used in chemical synthesis and structural analysis. For example, Saldías et al. (2020) discussed the synthesis of [(ppyEt)Re(CO)3Br], a mononuclear ReI complex derived from pyrroline-pyrazolyl-pyridazine, where (3,5-dimethyl-1H-pyrazol-4-yl) acts as a crucial component in the molecular structure. This study highlights the molecule's non-regular octahedron around the rhenium(I) center and the importance of intramolecular hydrogen bonds in its structural stability (Saldías, Palominos, Pizarro, & Vega, 2020).

2. Antimicrobial and Anticancer Properties

Several studies have focused on the antimicrobial and anticancer properties of compounds containing the (3,5-dimethyl-1H-pyrazol-4-yl) moiety. Hafez, El-Gazzar, & Al-Hussain (2016) synthesized a series of novel pyrazole derivatives, including 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, showing significant anticancer activity against certain cell lines. Additionally, their compounds demonstrated good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

3. Biological and Pharmacological Activities

Lynda (2021) highlighted the crucial role of pyrazole and its derivatives in heterocyclic chemistry, noting their extensive use in organic synthesis and known biological and pharmacological activities. The study synthesized derivatives containing the pyrazole moieties and found moderate antibacterial and antioxidant activities in the compounds (Lynda, 2021).

Future Directions

The future directions for this compound could involve further testing and development of its potential biological properties. The related compounds in the series have shown promising in vitro anticoronavirus and antitumoral activity , suggesting potential future directions in these areas.

properties

IUPAC Name

(3,5-dimethyl-1H-pyrazol-4-yl)-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17N5O2/c1-9-13(10(2)17-16-9)14(20)19-7-5-11(8-19)21-12-4-3-6-15-18-12/h3-4,6,11H,5,7-8H2,1-2H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WRWIJPDANVUZMP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NN1)C)C(=O)N2CCC(C2)OC3=NN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3,5-dimethyl-1H-pyrazol-4-yl)(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.